Cas no 1314734-59-2 (5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde)

• Product Name: 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde
• CAS No: 1314734-59-2
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 3160643
• PubChem ID: 58377586
• Update Time: 2025-06-15

5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldeh yde
• 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde
• 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde
• 5-bromo-1-(oxan-2-yl)pyrazolo[3,4-b]pyridine-3-carbaldehyde
• SB14857
• YRXAXHQORNJKKC-UHFFFAOYSA-N
• CS-0106536
• 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazolo[3,4-b]pyridine-3-carboxaldehyde
• 1314734-59-2
• AKOS027321788
• SCHEMBL12370603
• DB-427324
• BCP30447

• Inchi： 1S/C12H12BrN3O2/c13-8-5-9-10(7-17)15-16(12(9)14-6-8)11-3-1-2-4-18-11/h5-7,11H,1-4H2
• InChI Key： YRXAXHQORNJKKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C=O)=NN2C1CCCCO1

Computed Properties

• Exact Mass: 309.01129g/mol
• Monoisotopic Mass: 309.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57Ų

Additional information on 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde

Introduction to 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde (CAS No. 1314734-59-2)

The compound 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde (CAS No. 1314734-59-2) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a pyrazolo[3,4-b]pyridine core appended with an oxan-2-yl group and a bromine substituent at the 5-position, has garnered significant attention in recent years due to its structural complexity and potential biological activities.

At the heart of this compound lies the pyrazolo[3,4-b]pyridine scaffold, a privileged structure known for its versatility in drug discovery. Pyrazolo[3,4-b]pyridines are inherently aromatic and exhibit a high degree of structural rigidity, which often translates into favorable pharmacokinetic properties. The presence of the oxan-2-yl (tetrahydropyran) moiety further enhances the molecule's complexity by introducing a cycloalkyl group that can influence both electronic and steric properties. This combination makes the compound an intriguing candidate for further exploration in medicinal chemistry.

The bromine atom at the 5-position of the pyrazolo[3,4-b]pyridine ring is particularly noteworthy. Brominated aromatic compounds are widely studied due to their ability to serve as versatile intermediates in organic synthesis and their potential as bioactive molecules. The bromine substituent can participate in various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug development. Additionally, bromine atoms can modulate the electronic properties of adjacent functional groups, influencing both reactivity and biological activity.

Recent research has highlighted the therapeutic potential of 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde and its derivatives. Studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in cancer progression. The pyrazolo[3,4-b]pyridine core has been shown to interact with proteins involved in signal transduction pathways, making it a valuable scaffold for developing kinase inhibitors and other targeted therapies.

One particularly notable area of investigation has been its potential as an anti-cancer agent. The structural features of this compound allow it to mimic natural substrates or inhibitors of key enzymes such as tyrosine kinases, which are frequently overexpressed in tumor cells. Preliminary in vitro studies have shown that derivatives of this molecule can inhibit the proliferation of cancer cell lines by disrupting critical signaling cascades. The bromine atom facilitates further derivatization, enabling chemists to fine-tune the pharmacophore for enhanced potency and selectivity.

The oxan-2-yl group also contributes to the compound's unique profile by introducing conformational constraints that can improve binding affinity to biological targets. This moiety can help stabilize specific orientations of the pyrazolo[3,4-b]pyridine ring when interacting with proteins or nucleic acids. Such structural features are often crucial for achieving high efficacy in drug candidates.

In addition to its anti-cancer applications, this compound has shown promise in other therapeutic areas. Its ability to modulate enzyme activity suggests potential utility in treating inflammatory diseases and neurological disorders. Researchers are exploring how variations around the core scaffold can lead to novel treatments for conditions where dysregulated enzyme activity plays a significant role.

The synthesis of 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde presents an interesting challenge due to its complex architecture. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of the heterocyclic core, while protecting group strategies enable selective functionalization at multiple sites.

The introduction of the bromine atom during synthesis is typically achieved through halogenation reactions or via palladium-catalyzed borylation followed by halogenation. These methods provide excellent regioselectivity when working with electron-deficient aromatic systems like pyrazolo[3,4-b]pyridines. The subsequent installation of the oxan-2-yl group can be accomplished through nucleophilic addition reactions or metal-mediated coupling reactions.

Once synthesized, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of the compound. These methods provide critical data for understanding its chemical behavior and preparing it for biological evaluation.

The biological evaluation of 5-bromo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde involves testing its interaction with various biological targets using both high-throughput screening (HTS) platforms and custom assays designed for specific enzymes or receptors. Initial results have been encouraging, with several derivatives showing promising activity against cancer-related targets.

In conclusion,5-bromo-1-(oxan-2-yll)-1H-pyrazolo[3,4]-b)pyridine -carbaldehyde (CAS No . 1314734 -59 -2 ) is a structurally intriguing molecule with significant therapeutic potential . Its unique combination o f functional groups , including t he py raz ol o [ 34 -b ] p y rid ine c ore , t he ox an -2 - yl m o iety , a nd t he b rom ine s ubstituent , makes it an attractive scaffold f or dr ug d evelopment . R ecent r esear ch h as demons t rated i ts p ot en tial u til ity i n treat ing c anc er a nd o t her dis eases . W ith f urth er i n vestigation , t his c ompound holds great promise f or b eing deve loped i n t o n ew dr ugs that c an imp rove patien t outc ome s . p >